Cas no 2996-54-5 (Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride)

• Product Name: Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride
• CAS No: 2996-54-5
• MF: C₁₁H₂₀ClN
• MW: 201.73620223999
• MDL: MFCD00267989
• CID: 3932664
• PubChem ID: 22136454
• Update Time: 2025-07-01

Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride
• Tricyclo[4.3.1.1~3,8~]undec-3-ylamine hydrochloride
• MFCD00267989
• SCHEMBL6085232
• Tricyclo[4.3.1.13,8]undecan-3-amine hydrochloride
• CHEMBL2041761
• tricyclo[4.3.1.1(3,8)]undec-3-ylamine hydrochloride
• H24582
• Tricyclo[4.3.1.1~3,8~]undec-3-ylaminehydrochloride
• TRICYCLO[4.3.1.1(3),?]UNDECAN-3-AMINE HYDROCHLORIDE
• AKOS015844254
• 2996-54-5
• tricyclo[4.3.1.13,8]undecan-3-amine;hydrochloride
• QFXNEFBTIHXVEA-UHFFFAOYSA-N

• MDL： MFCD00267989
• Inchi： 1S/C11H19N.ClH/c12-11-2-1-8-3-9(6-11)5-10(4-8)7-11;/h8-10H,1-7,12H2;1H
• InChI Key： QFXNEFBTIHXVEA-UHFFFAOYSA-N
• SMILES： NC12CCC3CC(CC(C3)C1)C2.Cl

Computed Properties

• Exact Mass: 201.1284273Da
• Monoisotopic Mass: 201.1284273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride

Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride (CAS No. 2996-54-5): A Comprehensive Overview

Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride, a compound with the chemical identifier CAS No. 2996-54-5, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This tricyclic amine derivative, when formulated as a hydrochloride salt, exhibits distinct chemical and pharmacological characteristics that make it a subject of intense study and development.

The molecular structure of Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride consists of a tricyclic framework with a fused three-membered ring, a five-membered ring, and an eight-membered ring, all interconnected in a complex manner. This intricate arrangement imparts unique steric and electronic properties to the molecule, which are critical in determining its interaction with biological targets. The presence of an amine functional group at the 3-position further enhances its potential as a pharmacophore, enabling various hydrogen bonding interactions and facilitating binding to specific protein receptors.

In recent years, the interest in tricyclic compounds has surged due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride is no exception and has been explored for its potential applications in drug discovery and development. Its unique structural motif has led researchers to investigate its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases.

One of the most compelling aspects of Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride is its potential as a scaffold for developing novel therapeutic agents. The tricyclic core provides a rigid structure that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in metabolic disorders and cancer progression. The hydrochloride salt form improves the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products.

The pharmacological profile of Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride has been the focus of numerous preclinical studies aimed at elucidating its mechanism of action and therapeutic potential. Initial research suggests that this compound may exert its effects by inhibiting key enzymes or modulating receptor activity in target cells. For example, it has been observed to interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation and pain.

In addition to its anti-inflammatory properties, Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride has shown promise in combating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The tricyclic structure allows for effective penetration across the blood-brain barrier, a critical factor for treating central nervous system disorders. Preliminary studies indicate that this compound can interact with amyloid-beta plaques and tau proteins associated with these diseases, potentially slowing down disease progression and alleviating symptoms.

The synthesis of Tricyclo[4.3.1.13,8]undecan-3-amine, hydrochloride presents both challenges and opportunities for chemists working in medicinal chemistry fieldsaysaysaysaysaysaysa fieldaysaysaysaysaysaysaysaysaysaysayssayssayssayssayssayssayssayssayssayssayssayssaysssayysa fielddaysdaysdaysdaysdaysdaysdaysdaysdaysdaysdayysdayysdayysdayysdayysdayysdayysdayysdaysaysa field say say say say say say say say say say saysa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fieldsa fields days days days days days days days days days days dayys dayys dayys dayys dayys dayys dayys dayys dayys dayys dayyssay say say say say say say say saysaysaysaysaysaysaysaysaysasasasasasasasasasasafieldfieldfieldfieldfieldfieldfieldfieldfieldfieldfieldsfieldsfieldsfieldsfieldsfieldsfieldsfieldsfields